3-(Ethylamino)-2,2-dimethylpropan-1-ol

• IUPAC Name: 3-(ethylamino)-2,2-dimethylpropan-1-ol
• InChI: InChI=1S/C7H17NO/c1-4-8-5-7(2,3)6-9/h8-9H,4-6H2,1-3H3
• InChI Key: NYKRAOGQZLDTTN-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(C)(C)CO
• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol

Description

3-(Ethylamino)-2,2-dimethylpropan-1-ol, also known as Etilefrine, is a synthetic compound that belongs to the family of adrenergic agonists. It is mainly used as a pharmaceutical drug to treat hypotension and is also used to improve blood flow during surgical procedures. Etilefrine has gained significant attention in scientific research due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

3-(Ethylamino)-2,2-dimethylpropan-1-ol works by stimulating the adrenergic receptors in the body, particularly the alpha and beta receptors. This leads to an increase in heart rate, cardiac output, and blood pressure. 3-(Ethylamino)-2,2-dimethylpropan-1-ol also has a direct effect on the smooth muscles in the bronchioles, leading to bronchodilation.
Biochemical and Physiological Effects:
3-(Ethylamino)-2,2-dimethylpropan-1-ol has several biochemical and physiological effects on the body. It increases the release of norepinephrine, which stimulates the adrenergic receptors. This leads to an increase in heart rate, cardiac output, and blood pressure. 3-(Ethylamino)-2,2-dimethylpropan-1-ol also has a direct effect on the smooth muscles in the bronchioles, leading to bronchodilation. Additionally, 3-(Ethylamino)-2,2-dimethylpropan-1-ol has been shown to increase the release of insulin, which can be beneficial in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

3-(Ethylamino)-2,2-dimethylpropan-1-ol has several advantages for use in lab experiments. It is a synthetic compound, which allows for greater control over its chemical properties. 3-(Ethylamino)-2,2-dimethylpropan-1-ol is also stable and has a long shelf-life, making it easy to store and use in experiments. However, 3-(Ethylamino)-2,2-dimethylpropan-1-ol can be expensive and may not be readily available in some labs.

Future Directions

There are several potential future directions for research on 3-(Ethylamino)-2,2-dimethylpropan-1-ol. One area of interest is its potential use in the treatment of asthma and bronchitis. 3-(Ethylamino)-2,2-dimethylpropan-1-ol's bronchodilatory effects make it a promising candidate for the development of new treatments for these conditions. Additionally, 3-(Ethylamino)-2,2-dimethylpropan-1-ol's ability to increase insulin release may have applications in the treatment of diabetes. Further research is needed to fully understand the potential therapeutic applications of 3-(Ethylamino)-2,2-dimethylpropan-1-ol.

Synthesis Methods

3-(Ethylamino)-2,2-dimethylpropan-1-ol is synthesized through the reaction of 3,3-dimethylbutan-2-one with ethylamine in the presence of sodium borohydride. The reaction yields 3-(Ethylamino)-2,2-dimethylpropan-1-ol as a white crystalline powder with a melting point of 138-139°C.

Scientific Research Applications

3-(Ethylamino)-2,2-dimethylpropan-1-ol has been extensively studied for its potential therapeutic applications. It has been shown to improve cardiac output and blood pressure in patients with hypotension. 3-(Ethylamino)-2,2-dimethylpropan-1-ol has also been studied for its potential use in the treatment of asthma and bronchitis due to its bronchodilatory effects.